N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2-methyl-3-nitrobenzamide

• IUPAC Name: N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C16H20N2O5/c1-11-13(5-4-6-14(11)18(20)21)15(19)17-9-12-10-22-16(23-12)7-2-3-8-16/h4-6,12H,2-3,7-10H2,1H3,(H,17,19)
• InChI Key: DCSCPZRFWOAFLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NCC2COC3(O2)CCCC3
• Molecular Formula: C16H20N2O5
• Molecular Weight: 320.34 g/mol

Description

The compound “N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2-methyl-3-nitrobenzamide” is a complex organic molecule. It contains a spirocyclic structure (1,4-dioxaspiro[4.4]nonan-2-ylmethyl), a nitro group (-NO2), and a benzamide group (benzene ring attached to an amide group). The presence of these functional groups suggests that this compound could have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the spirocyclic structure, followed by the introduction of the nitro group and the benzamide group. Unfortunately, without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of the spirocyclic structure, the nitro group, and the benzamide group. These groups are likely to influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the nitro group and the benzamide group. The nitro group is a strong electron-withdrawing group, which could make the benzene ring more susceptible to electrophilic aromatic substitution reactions. The benzamide group could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro group could make the compound more polar, while the benzamide group could contribute to its acidity or basicity.